![molecular formula C8H8N2O3 B1296046 5-(2-Furyl)-5-methylimidazolidine-2,4-dione CAS No. 4615-71-8](/img/structure/B1296046.png)
5-(2-Furyl)-5-methylimidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(2-Furyl)-5-methylimidazolidine-2,4-dione (also known as FMID) is a novel heterocyclic compound that has recently been gaining attention in the scientific community due to its unique properties. FMID has been found to possess a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. In addition, it has been shown to be a promising candidate for drug development and has been used in a variety of laboratory experiments.
Future Directions
The future directions for research on furyl and imidazolidine compounds could include further studies on their synthesis, properties, and potential applications. For example, furfural and 5-hydroxymethylfurfural, which are furyl compounds, are being studied for their potential applications in food, cosmetics, optics, and renewable polymer industries .
Mechanism of Action
Target of Action
Similar compounds such as nitrofurans target proteins like aldose reductase . Aldose reductase plays a crucial role in the polyol pathway, which is involved in glucose metabolism.
Mode of Action
For instance, fluorouracil, a related compound, is believed to block the action of thymidylate synthase, thus stopping the production of DNA .
Biochemical Pathways
Related compounds like furfural and 5-hydroxy-methylfurfural, derived from biomass, have been shown to be involved in the production of 2,5-furandicarboxylic acid, a promising bio-based alternative to terephthalic acid for the production of polymers .
Pharmacokinetics
Studies on related compounds like fluorouracil have shown that it has a bioavailability of 28 to 100%, protein binding of 8 to 12%, and an elimination half-life of 16 minutes .
Result of Action
For instance, YC-1, a derivative of furan, has been shown to stimulate platelet-soluble guanylate cyclase, indirectly elevate platelet cGMP levels, and inhibit hypoxia-inducible factor-1 (HIF-1) and NF-κB .
Action Environment
It’s worth noting that the safety and efficacy of furfuryl and furan derivatives have been studied in the context of their use as flavorings for all animal species .
Properties
IUPAC Name |
5-(furan-2-yl)-5-methylimidazolidine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2O3/c1-8(5-3-2-4-13-5)6(11)9-7(12)10-8/h2-4H,1H3,(H2,9,10,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLYDEKUAEQOFIL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NC(=O)N1)C2=CC=CO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40302358 |
Source
|
Record name | 5-(2-furyl)-5-methylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40302358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4615-71-8 |
Source
|
Record name | 4615-71-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=171789 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4615-71-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=150468 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-(2-furyl)-5-methylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40302358 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.